Cas no 137028-99-0 (1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-)

• Product name: 1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-
• CAS No: 137028-99-0
• MF: C₂₄H₂₁NO
• MW: 339.429646253586
• CID: 2771985

1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-
• 1,3,3-Triphenyl-3,5,6,6a-tetrahydro-1H-cyclopenta[c][1,2]oxazole

• Inchi： 1S/C24H21NO/c1-4-11-19(12-5-1)24(20-13-6-2-7-14-20)22-17-10-18-23(22)25(26-24)21-15-8-3-9-16-21/h1-9,11-17,23H,10,18H2
• InChI Key： REYNTRVSGBFABH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)(C2C=CC=CC=2)C2=CCCC2N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 490
• XLogP3: 5.5
• Topological Polar Surface Area: 12.5